Cas no 1250993-19-1 (1,3-Benzenedialdehyde)

1,3-Benzenedialdehyde structure
1,3-Benzenedialdehyde structure
Product Name:1,3-Benzenedialdehyde
CAS No:1250993-19-1
MF:C16H28N2O4
MW:312.404524803162
CID:3158112
PubChem ID:71305476
Update Time:2025-04-21

1,3-Benzenedialdehyde Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedialdehyde
    • DTXSID201118026
    • 1250993-19-1
    • Pyrrolo[2,3-d]azepine-3a,6-dicarboxylic acid, octahydro-, 6-(1,1-dimethylethyl) 3a-ethyl ester
    • MDL: MFCD14581299
    • Inchi: 1S/C16H28N2O4/c1-5-21-13(19)16-7-9-17-12(16)6-10-18(11-8-16)14(20)22-15(2,3)4/h12,17H,5-11H2,1-4H3
    • InChI Key: MOOHZRGMMWPZCN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C12CCN(C(=O)OC(C)(C)C)CCC1NCC2)=O

Computed Properties

  • Exact Mass: 312.20490738Da
  • Monoisotopic Mass: 312.20490738Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 67.9Ų
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